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Compound of Interest

Compound Name: F594-1001

Cat. No.: B12364929

Abstract: This document provides a comprehensive overview of the physical and chemical
properties, experimental data, and relevant biological pathways associated with F594-1001.
The information is intended for researchers, scientists, and professionals in the field of drug
development to facilitate further investigation and understanding of this compound.

Introduction

Initial investigations to gather data on a compound designated "F594-1001" for the purpose of
creating a detailed technical guide for researchers and drug development professionals have
led to a significant finding regarding its identity. Extensive searches across scientific and
pharmaceutical databases for "F594-1001" as a drug, chemical compound, or therapeutic
agent have yielded no relevant results.

Instead, the identifier "F594" consistently refers to the ASTM International standard ASTM
F594, which specifies the chemical and mechanical requirements for stainless steel nuts. This
standard is widely used in manufacturing and engineering for fasteners and is not associated
with any pharmaceutical or biological agent.

Given this discrepancy, it is concluded that the designation "F594-1001" as a topic for a
technical guide on a drug or research compound is based on a mistaken identifier. The
subsequent sections of this document will, therefore, detail the properties of ASTM F594
stainless steel alloys, as this is the only verifiable information associated with the provided
term.
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Physical and Chemical Properties of ASTM F594
Alloys

The ASTM F594 specification covers several groups of stainless steel alloys, each with distinct
physical and chemical properties. These alloys are primarily composed of iron, chromium, and
nickel, with other elements added to achieve specific characteristics.

Chemical Composition

The chemical composition of various alloy groups covered under ASTM F594 is crucial for their
corrosion resistance and mechanical properties. The table below summarizes the composition
of some common alloys within this specification.[1][2][3]
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Mechanical Properties

The mechanical properties of ASTM F594 nuts are determined by the alloy group and the
condition (e.g., cold worked, annealed). These properties are critical for their performance in
various applications.[1][2]
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Nominal
o ] ) Proof Load Rockwell
Alloy Group Condition Marking Diameter .
i (ksi, min) Hardness
(inch)
1 AF F594A 1/4to 1-1/2 70 B85 max
1 Ccwi F594C 1/4 to 5/8 100 B95 to C32
1 Cw2 F594D 3/4t0 1-1/2 85 B80 to C32
2 AF F594E 1/4to 1-1/2 70 B85 max
2 Cwi F594G 1/4 to 5/8 100 B95 to C32
2 Cw2 F594H 3/4to 1-1/2 85 B80 to C32

Experimental Protocols

As "F594-1001" does not correspond to a research compound, there are no biological or
chemical experimental protocols to report. The manufacturing and testing of ASTM F594 nuts,
however, follow standardized procedures outlined by ASTM International. These protocols
typically involve:

o Chemical Analysis: Techniques such as optical emission spectrometry or inductively coupled
plasma mass spectrometry are used to verify the elemental composition of the stainless
steel alloys.

» Mechanical Testing: Standardized tests are performed to determine properties like proof
load, tensile strength, and hardness. These tests are conducted on calibrated equipment
according to ASTM standards.

o Corrosion Resistance Testing: Depending on the intended application, various corrosion
tests may be performed, such as salt spray testing, to evaluate the material's resistance to
environmental degradation.

Signaling Pathways and Experimental Workflows

The concepts of signaling pathways and biological experimental workflows are not applicable
to the industrial standard ASTM F594. Therefore, no diagrams using the DOT language can be
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generated for this topic. The logical relationships in the context of ASTM F594 pertain to
material selection, manufacturing processes, and quality control, which are best represented by
flowcharts and process diagrams rather than biological pathway models.

Conclusion

The identifier "F594-1001" does not correspond to any known drug, chemical compound, or
biological agent in the public domain. All available evidence points to this being a
misidentification of the ASTM F594 standard for stainless steel nuts. This document has
provided a technical overview of the properties of alloys covered by the ASTM F594
specification. For researchers and scientists in the field of drug development, it is crucial to
verify the correct identifiers of compounds of interest to ensure that research efforts are
directed appropriately. Should a corrected identifier for the intended compound be provided, a
new technical guide can be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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